Cas no 478039-47-3 ((E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one)

• Product Name: (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one
• CAS No: 478039-47-3
• CID: 4653123
• Update Time: 2025-10-21

(E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one

(E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one (CAS No: 478039-47-3)

The compound (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one with CAS number 478039-47-3 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzyl group substituted with chlorine and fluorine atoms, as well as a toluidino moiety attached to a propenone backbone. These structural elements contribute to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of such compounds in targeting specific biological pathways. For instance, the chlorine and fluorine substituents on the benzyl group are known to enhance the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets. Similarly, the toluidino group introduces a degree of flexibility and hydrogen bonding capacity, which can be advantageous in binding to protein receptors.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that analogs of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting a possible role in inhibiting tumor growth. The propenone backbone, in particular, has been shown to participate in redox reactions that are critical for cellular energy production, making it a potential target for anti-cancer therapies.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. Researchers have found that the benzyl group can act as a competitive inhibitor of certain kinases, which are enzymes that play a pivotal role in cell signaling pathways. This property makes it a valuable tool in the development of kinase inhibitors for treating diseases such as chronic myeloid leukemia.

The synthesis of (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the benzyl ether linkage and the construction of the propenone moiety through enolate chemistry. The stereochemistry at the double bond (E configuration) is critical for ensuring proper molecular recognition and activity.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided insights into its three-dimensional structure and conformational preferences, which are essential for understanding its interactions with biological targets.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential toxicity. This includes exploring various drug delivery systems and evaluating the impact of structural modifications on its pharmacodynamic profile.

In conclusion, (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one (CAS No: 478039-47-3) represents a compelling example of how synthetic organic chemistry can contribute to the development of novel therapeutic agents. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for future clinical applications.